Cas no 102556-66-1 (9H-Thioxanthene-9-propanamine,N,N-di-2-propen-1-yl-)
102556-66-1 structure
Product Name:9H-Thioxanthene-9-propanamine,N,N-di-2-propen-1-yl-
CAS No:102556-66-1
MF:C22H25NS
MW:335.505604505539
CID:174287
PubChem ID:24846998
Update Time:2025-04-19
9H-Thioxanthene-9-propanamine,N,N-di-2-propen-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Thioxanthene-9-propanamine,N,N-di-2-propen-1-yl-
- Thioxanthene-9-propylamine,N,N-diallyl- (6CI)
- N,N-bis(prop-2-enyl)-3-(9H-thioxanthen-9-yl)propan-1-amine
- 102556-66-1
- DTXSID00145268
- N,N-Diallylthioxanthene-9-propylamine
- Thioxanthene-9-propylamine, N,N-diallyl-
- BRN 1323118
-
- Inchi: 1S/C22H25NS/c1-3-15-23(16-4-2)17-9-12-18-19-10-5-7-13-21(19)24-22-14-8-6-11-20(18)22/h3-8,10-11,13-14,18H,1-2,9,12,15-17H2
- InChI Key: ZKYISPQBFDDFJG-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(C2C=CC=CC1=2)CCCN(CC=C)CC=C
Computed Properties
- Exact Mass: 335.170771g/mol
- Monoisotopic Mass: 335.170771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 335.5g/mol
- XLogP3: 5.8
- Topological Polar Surface Area: 28.5Ų
Experimental Properties
- PSA: 28.54000
- LogP: 5.73730
9H-Thioxanthene-9-propanamine,N,N-di-2-propen-1-yl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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